Cas no 899970-57-1 (N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899970-57-1
• MF: C₂₀H₁₃F₄N₃O₄
• MW: 435.328538656235
• CID: 5490682
• Update Time: 2025-07-18

N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-fluoro-3-(trifluoromethyl)phenyl]-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H13F4N3O4/c21-17-6-5-14(9-16(17)20(22,23)24)25-19(29)13-4-7-18(28)26(11-13)10-12-2-1-3-15(8-12)27(30)31/h1-9,11H,10H2,(H,25,29)
• InChI Key： VIFUQQSAAMTVII-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC=C(F)C(C(F)(F)F)=C1)=O

Additional information on N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 899970-57-1 and Product Name: N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Compound with the CAS number 899970-57-1 and the product name N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group, a trifluoromethyl group, and a nitrophenyl moiety, contribute to its unique chemical properties and biological interactions.

The fluoro group is a well-known pharmacophore in medicinal chemistry, often introduced to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In this compound, the fluoro substituent at the 4-position of the phenyl ring likely plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets. The trifluoromethyl group, located at the 3-position of the phenyl ring, further contributes to the lipophilicity and metabolic resistance of the compound, making it a promising candidate for drug development.

The presence of a nitrophenyl group at the 1-position of the pyridine ring adds another layer of complexity to the molecule's biological behavior. Nitroaromatic compounds are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific positioning of the nitrophenyl group in this compound suggests that it may interact with biological targets in a unique manner, potentially leading to novel therapeutic outcomes.

The core structure of this compound is a dihydropyridine, which is a well-established scaffold in cardiovascular drugs due to its ability to selectively bind to calcium channels. The modification of this scaffold with additional functional groups can lead to compounds with enhanced or altered biological activities. In this case, the introduction of an amide group at the 3-position of the dihydropyridine ring may further modulate its pharmacokinetic and pharmacodynamic properties.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel drug candidates. The compound in question exemplifies how strategic modifications can lead to molecules with improved biological profiles. The combination of electron-withdrawing groups such as the fluoro, trifluoromethyl, and nitrophenyl moieties enhances the compound's interaction with biological targets while maintaining favorable physicochemical properties.

Advances in computational chemistry have also played a pivotal role in understanding and optimizing the structure of this compound. Molecular modeling techniques allow researchers to predict how different substituents will affect the molecule's binding affinity and selectivity. These predictions can then be validated through experimental studies, leading to more efficient drug discovery processes.

The therapeutic potential of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging existing knowledge about similar compounds, researchers can make informed predictions about its biological effects. This approach has been particularly successful in developing drugs for neurological disorders, where precise targeting is essential.

In conclusion, compound with CAS number 899970-57-1 and product name N-4-fluoro-3-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted biological activities make it an intriguing subject for future studies aimed at developing novel therapeutic agents.